molecular formula C18H18N2O5 B4656358 diethyl 5-(isonicotinoylamino)isophthalate

diethyl 5-(isonicotinoylamino)isophthalate

Cat. No. B4656358
M. Wt: 342.3 g/mol
InChI Key: SMBCVLSADHAHAF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 5-(isonicotinoylamino)isophthalate, also known as DIPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DIPI is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 396.44 g/mol.

Mechanism of Action

The mechanism of action of diethyl 5-(isonicotinoylamino)isophthalate is not fully understood, but studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in cancer cell growth and neurodegeneration. Additionally, diethyl 5-(isonicotinoylamino)isophthalate has been shown to bind to metal ions, which may contribute to its catalytic activity.
Biochemical and Physiological Effects:
Studies have shown that diethyl 5-(isonicotinoylamino)isophthalate has a low toxicity profile and does not cause significant adverse effects in animal models. However, further studies are needed to fully understand the biochemical and physiological effects of diethyl 5-(isonicotinoylamino)isophthalate.

Advantages and Limitations for Lab Experiments

One of the main advantages of diethyl 5-(isonicotinoylamino)isophthalate is its versatility, as it can be used in various fields of research. Additionally, diethyl 5-(isonicotinoylamino)isophthalate is relatively easy to synthesize and purify, making it accessible to researchers. However, one limitation of diethyl 5-(isonicotinoylamino)isophthalate is its low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for diethyl 5-(isonicotinoylamino)isophthalate research, including the development of new anti-cancer agents, the synthesis of novel MOFs, and the design of new catalytic systems. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of diethyl 5-(isonicotinoylamino)isophthalate.

Scientific Research Applications

Diethyl 5-(isonicotinoylamino)isophthalate has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, diethyl 5-(isonicotinoylamino)isophthalate has shown promising results as an anti-cancer agent, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. Additionally, diethyl 5-(isonicotinoylamino)isophthalate has been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease, with studies suggesting that it may have neuroprotective effects.
In materials science, diethyl 5-(isonicotinoylamino)isophthalate has been studied for its potential use as a building block for the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials that have a wide range of applications, including gas storage and separation, catalysis, and drug delivery. diethyl 5-(isonicotinoylamino)isophthalate has been shown to form stable MOFs with various metal ions, making it a promising candidate for the synthesis of novel MOFs.
In catalysis, diethyl 5-(isonicotinoylamino)isophthalate has been investigated for its potential use as a ligand in various catalytic reactions. Studies have shown that diethyl 5-(isonicotinoylamino)isophthalate can form stable complexes with various metal ions, making it a promising candidate for the development of new catalytic systems.

properties

IUPAC Name

diethyl 5-(pyridine-4-carbonylamino)benzene-1,3-dicarboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H18N2O5/c1-3-24-17(22)13-9-14(18(23)25-4-2)11-15(10-13)20-16(21)12-5-7-19-8-6-12/h5-11H,3-4H2,1-2H3,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SMBCVLSADHAHAF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC(=CC(=C1)NC(=O)C2=CC=NC=C2)C(=O)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H18N2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Diethyl 5-[(pyridin-4-ylcarbonyl)amino]benzene-1,3-dicarboxylate

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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